Cas no 1000933-87-8 (2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1000933-87-8
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• MDL: MFCD09802207
• CID: 5165788
• Update Time: 2025-10-30

2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2-thioxo-4-(trifluoromethyl)-
• 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• MDL： MFCD09802207
• Inchi： 1S/C6H5F3N2O2S/c7-6(8,9)3-2(4(12)13)1-10-5(14)11-3/h1,3H,(H,12,13)(H2,10,11,14)
• InChI Key： WETWHSCBGJCNJX-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C(O)=O)C(C(F)(F)F)N1

Additional information on 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Introduction to 2-Sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid (CAS No. 1000933-87-8)

2-Sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1000933-87-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidine derivatives and is characterized by its distinct structural features, including a sulfanylidene group and a trifluoromethyl substituent. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is composed of a five-membered ring with a sulfur atom and a trifluoromethyl group attached to the pyrimidine core. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The carboxylic acid group further enhances its solubility and reactivity, making it suitable for various synthetic transformations and biological assays.

Recent studies have highlighted the potential of 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid in several therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or proteins.

In addition to its antiviral properties, 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells suggests that it may have a favorable therapeutic index, minimizing potential side effects on healthy tissues.

The pharmacokinetic properties of 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid have been extensively studied to optimize its therapeutic efficacy. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its stability in plasma and tissues further supports its potential as an orally active drug candidate.

To further explore the therapeutic potential of 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-sulfanylidene-4-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1000933-87-8) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in various disease conditions.